Abstract not available

Abstract not available

With the development of microelectronics, the demand for continuously miniaturized feature sizes has driven continuous progress in lithography technology. Extreme ultraviolet (EUV) lithography can directly pattern sub-20-nm half-pitch resolution, and it has emerged as the most promising nanoscale fabrication technology. However, the restricted brightness of the EUV light source and the limited reflectivity of multilayer mirrors impose new requirements for the sensitivity of photoresists. Furthermore, the high-resolution patterning characteristics of the EUV require resistive materials featuring smaller component sizes and higher etch resistance. Thus, the development of photoresists with new attributes of EUV remains a challenge. This review covers the evolution of EUV photoresists, including chemically amplified resists, non-chemically amplified polymer resists, molecular glass resists, and metal-containing resists, including the future development trends of EUV-sensitive materials.

Abstract not available

Bulk piezoceramics are widely used and functional materials, but they are hard to be shaped to adapt to complex 3D surfaces. Most existing ceramic shaping techniques, like 3D printing, come at the cost of physical properties such as piezoelectricity and thermal stability. Here to fabricate 3D piezoceramic sheets, we report a mold-assisted sintering (MAS) method that can replicate 3D surfaces with nonzero Gaussian curvatures while maintaining the intrinsic properties. Assisted with supporting molds, the MAS exploits elastic-to-viscous transition of piezoceramic powder compacts during sintering, bypassing the boundaries of deformation and surface development in an elastic continuum. We successfully replicate shapes to sintered lead zirconate titanate (PZT) ceramics from designed molds with saddle, sine and spherical surfaces, respectively. The PZT ceramic replicas show high piezoelectricity and excellent conformability towards nonplanar surfaces (maximum deviation 90 μm). We further demonstrate the advantage of the conformal curved piezoceramics by using them for wirelessly transferring power over a pipeline. The MAS method is low-cost, simple, scalable and applicable to various 3D energy transducers.

In the electrochemical capacitors (ECs) operating with aqueous electrolytes, corrosion of the current collector is one of critical issues that affects the cycling life, efficiency, and capacitance of the devices. So far, there are no stable metal current collectors in the water-based electrolyte because of its corrosive nature, even if the pH is close to neutral. Here, urea (CH4N2O) is used as an anticorrosive, green additive to 1 M lithium sulfate electrolyte for low-cost electrochemical capacitors based on carbon BP2000 electrodes. In this work, the corrosion study of stainless steel in the presence of such amide demonstrates an effective corrosion-inhibiting character owing to the urea interaction with water in the hydrogen-bonded network. Chemical stability of current collectors owing to a significant 10-fold decrease of the corrosion current and shift of the corrosion potential into negative side has been achieved when 2 M urea, i.e., hydrogen-bond donor (HBD) is added to electrolyte. Furthermore, the addition of this organic compound improves the capacitive performance of the system and prevents the fading of the device with no influence on the electrolyte conductivity. During the floating test of EC at 1.6 V operating in 1 M Li2SO4 with 2 M urea, the capacitance and resistance values keep the end-of-life criteria for over 350 h. Moreover, the galvanostatic investigation of such EC (at 1 A/g) displays performance of more than 60 000 cycles. Furthermore, operando experiments proved that carbon-based electrodes behave differently in lithium sulfate with urea and without additive owing to the formation of strong hydrogen bond network. The molecular structure of electrolyte has been estimated by DFT calculations. Overall, by using lithium sulfate and urea as an electrolytic system, the EC current collector has not only superior corrosion resistance against the aqueous electrolyte but also a high anti-ageing character at 1.6 V, which is favorable to improve the EC electrochemical performance. The use of urea as a stable, cheap electrolyte additive provides an innovative technique to enhance the performance of low-cost aqueous based supercapacitors.

Near-infrared (NIR) emitters are indispensable for telecommunication and medical applications. Colloidal semiconductor quantum dots offer plenty of advantages for NIR light-emitting diodes (LEDs) thanks to their size-dependent emission, high exciton binding energy, and low-cost solution processing. Here, we summarize the recent progress in the development of NIR quantum dot LEDs, focusing on how their device structure and emitter properties facilitate improvement of device performance. The challenges and opportunities associated with NIR quantum dot LEDs such as achieving the proper balance between the charge transport and exciton formation, enhancement of device stability, and improvement of device outcoupling efficiency are discussed.

From being questioned by most scientists to taking center stage in mainstream cancer treatment, cancer immunotherapy has gone through more than a century. The past decade has witnessed great strides in cancer immunotherapy with unprecedented tumor remission and inspiring clinical achievements. However, the limited clinical response rate of generally 10–40% and the high therapeutic cost are existing problems to be solved in cancer immunotherapy. Nanotechnology and nanomaterials provide a promising strategy for improving the efficacy and saving costs of cancer immunotherapy. Among them, nanoengineered coordination polymers materials, constructed from metal ions/clusters and organic ligands, have shown great potential due to their easy synthesis, tunable composition and structure, and diverse functions. In this review, we comprehensively summarize the state-of-the art research on the application of nanoengineered coordination polymers in cancer immunotherapy. First, development history, basic concepts, and main types of cancer immunotherapy are briefly introduced. Next, the characteristics of nanoengineered coordination polymers, their interactions with immune-related biomolecules, and their biosafety and biodegradation properties are comprehensively described. Most importantly, the applications of nanoengineered coordination polymers in immune-related payload protection, immune regulation, and especially cancer immunotherapy are systematically summarized. Finally, the prospects of nanoengineered coordination polymers in cancer immunotherapy are discussed.

Three-dimensional (3D) printing is a rapidly growing technology with a significant capacity for translational applications in both biology and medicine. 3D-printed living and non-living materials are being widely tested as a potential replacement for conventional solutions for testing and combating antimicrobial resistance (AMR). The precise control of cells and their microenvironment, while simulating the complexity and dynamics of an in vivo environment, provides an excellent opportunity to advance the modeling and treatment of challenging infections and other health conditions. 3D-printing models the complicated niches of microbes and host-pathogen interactions, and most importantly, how microbes develop resistance to antibiotics. In addition, 3D-printed materials can be applied to testing and delivering antibiotics. Here, we provide an overview of 3D printed materials and biosystems and their biomedical applications, focusing on ever increasing AMR. Recent applications of 3D printing to alleviate the impact of AMR, including developed bioprinted systems, targeted bacterial infections, and tested antibiotics are presented.

Abstract not available